Cas no 1285531-43-2 (N'-(1E)-(1H-indol-3-yl)methylidene-3-{4-(4-methylphenyl)methoxyphenyl}-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-(1H-indol-3-yl)methylidene-3-{4-(4-methylphenyl)methoxyphenyl}-1H-pyrazole-5-carbohydrazide
• CAS No: 1285531-43-2
• MF: C₂₇H₂₃N₅O₂
• MW: 449.503825426102
• CID: 6377965
• PubChem ID: 135641933
• Update Time: 2025-08-02

N'-(1E)-(1H-indol-3-yl)methylidene-3-{4-(4-methylphenyl)methoxyphenyl}-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(1H-indol-3-yl)methylidene-3-{4-(4-methylphenyl)methoxyphenyl}-1H-pyrazole-5-carbohydrazide
• (E)-N-((1H-indol-3-yl)methylene)-3-(4-((4-methylbenzyl)oxy)phenyl)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-1H-indol-3-ylmethylidene]-3-{4-[(4-methylbenzyl)oxy]phenyl}-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-[4-[(4-methylphenyl)methoxy]phenyl]-, (2E)-2-(1H-indol-3-ylmethylene)hydrazide
• F1092-2400
• 1285531-43-2
• BDBM50533144
• AKOS001641521
• Z57459864
• (E)-N'-((1H-indol-3-yl)methylene)-3-(4-((4-methylbenzyl)oxy)phenyl)-1H-pyrazole-5-carbohydrazide
• N-[(E)-1H-indol-3-ylmethylideneamino]-3-[4-[(4-methylphenyl)methoxy]phenyl]-1H-pyrazole-5-carboxamide
• N'-[(E)-(1H-INDOL-3-YL)METHYLIDENE]-3-{4-[(4-METHYLPHENYL)METHOXY]PHENYL}-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• CHEMBL4593955

• Inchi： 1S/C27H23N5O2/c1-18-6-8-19(9-7-18)17-34-22-12-10-20(11-13-22)25-14-26(31-30-25)27(33)32-29-16-21-15-28-24-5-3-2-4-23(21)24/h2-16,28H,17H2,1H3,(H,30,31)(H,32,33)/b29-16+
• InChI Key： ZVSMGINEHJBHCI-MUFRIFMGSA-N
• SMILES： N1C(C2=CC=C(OCC3=CC=C(C)C=C3)C=C2)=CC(C(N/N=C/C2C3=C(NC=2)C=CC=C3)=O)=N1

Computed Properties

• Exact Mass: 449.18517499g/mol
• Monoisotopic Mass: 449.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 9.98±0.46(Predicted)

Additional information on N'-(1E)-(1H-indol-3-yl)methylidene-3-{4-(4-methylphenyl)methoxyphenyl}-1H-pyrazole-5-carbohydrazide

N'-(1E)-(1H-indol-3-yl)methylidene-3-{4-(4-methylphenyl)methoxyphenyl}-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

The compound with CAS No. 1285531-43-2, known as N'-(1E)-(1H-indol-3-yl)methylidene-3-{4-(4-methylphenyl)methoxyphenyl}-1H-pyrazole-5-carbohydrazide, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in contemporary scientific studies.

The indol moiety within the molecule contributes to its aromatic stability and potential pharmacological properties. Recent studies have highlighted the role of indole-containing compounds in drug discovery, particularly in the development of anticancer agents and neuroprotective drugs. The pyrazole ring, another key structural component, is known for its versatility in medicinal chemistry, often exhibiting strong binding affinities to various biological targets.

One of the most notable aspects of this compound is its methoxyphenyl group, which enhances its solubility and bioavailability. This feature is crucial for drug delivery systems, as it facilitates the molecule's ability to cross cellular membranes and interact with target sites effectively. Additionally, the presence of a carbohydrazide group introduces potential for further functionalization, enabling researchers to explore its utility in diverse chemical reactions and applications.

Recent advancements in synthetic chemistry have made it possible to synthesize this compound with high precision. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only improve yield but also reduce reaction times, making large-scale synthesis more feasible.

From a biological standpoint, this compound has shown promising results in preliminary assays. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, investigations into its antioxidant properties reveal that it can effectively scavenge free radicals, which are implicated in various degenerative diseases.

The integration of indole, pyrazole, and methoxyphenyl groups within this molecule creates a unique pharmacophore that may interact with multiple biological targets simultaneously. This polypharmacological profile is highly desirable in drug design, as it can lead to therapeutic agents with broader efficacy and fewer side effects.

Looking ahead, ongoing research is focused on elucidating the molecular mechanisms underlying this compound's biological activities. Advanced techniques such as X-ray crystallography and molecular docking are being utilized to understand how it interacts with cellular components at the atomic level. Such insights will be instrumental in guiding future drug development efforts.

In conclusion, N'-(1E)-(1H-indol-3-yl)methylidene-3-{4-(4-methylphenyl)methoxyphenyl}-1H-pyrazole-5-carbohydrazide represents a cutting-edge advancement in organic chemistry with vast untapped potential. Its intricate structure and diverse functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full capabilities, this compound is poised to make significant contributions to the fields of medicine, materials science, and beyond.